Cas no 1374328-97-8 (rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 1374328-97-8
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• MDL: MFCD32878386
• CID: 5669222
• PubChem ID: 155820353
• Update Time: 2025-05-19

rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26979416
• 1374328-97-8
• rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid
• rel-(1R,3R)-3-Hydroxy-1-(trifluoromethyl)cyclopentanecarboxylic acid

• MDL： MFCD32878386
• Inchi： 1S/C7H9F3O3/c8-7(9,10)6(5(12)13)2-1-4(11)3-6/h4,11H,1-3H2,(H,12,13)/t4-,6-/m1/s1
• InChI Key： OTLMLZSMRSASQE-INEUFUBQSA-N
• SMILES： FC([C@]1(C(=O)O)CC[C@H](C1)O)(F)F

Computed Properties

• Exact Mass: 198.05037863g/mol
• Monoisotopic Mass: 198.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 269.5±40.0 °C(Predicted)
• pka: 1.96±0.40(Predicted)

Additional information on rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid

Rac-(1R,3R)-3-Hydroxy-1-(Trifluoromethyl)Cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, identified by the CAS number 1374328-97-8, has garnered attention due to its unique properties and promising research outcomes. The molecule features a cyclopentane ring with a trifluoromethyl group and a hydroxyl group, making it a versatile candidate for exploring novel chemical reactions and therapeutic interventions.

The cyclopentane ring serves as the core structure of this compound, providing stability and rigidity to the molecule. The trifluoromethyl group attached at the 1-position introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. Additionally, the hydroxyl group at the 3-position adds hydrophilic characteristics, enhancing solubility and bioavailability. These structural features make rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid a valuable compound for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique stereochemistry, particularly the racemic (1R,3R) configuration, plays a crucial role in determining its biological activity. Researchers have explored its ability to act as a template for enzyme inhibition, particularly in targeting key enzymes involved in metabolic pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cysteine proteases, which are implicated in various inflammatory diseases.

The synthesis of rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid involves multi-step processes that require precise control over stereochemistry. A common approach involves the use of asymmetric catalysis to achieve high enantiomeric excess during key steps such as ring formation and functional group installation. This method ensures the production of the desired stereoisomer with high purity, which is essential for downstream applications in pharmacology and materials science.

Beyond its pharmacological potential, this compound has also been investigated for its role in advanced materials development. The presence of the trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing novel π-conjugated systems, which exhibit enhanced charge transport properties.

In terms of environmental impact, studies have shown that rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid demonstrates biodegradability under specific conditions. This attribute is critical for ensuring that its use in industrial processes does not pose long-term risks to ecosystems. Ongoing research is focused on optimizing degradation pathways to further enhance its eco-friendly profile.

Looking ahead, the future of this compound lies in leveraging its unique properties for innovative applications across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this molecule. As research progresses, it is anticipated that rac-(1R,3R)-3-hydroxy-1-(trifluoromethyl)cyclopentane-1-carboxylic acid will continue to be a focal point in both academic and industrial research landscapes.